![molecular formula C7H7N3S B2400986 4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine CAS No. 189011-25-4](/img/structure/B2400986.png)
4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It may involve multiple steps, each with specific reactants and conditions .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used .Chemical Reactions Analysis
This involves studying the reactions the compound undergoes. It includes identifying the reactants, products, and conditions of the reaction .Physical And Chemical Properties Analysis
This involves determining properties such as melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Anticancer Activity
4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine and its derivatives have been studied for their potential anticancer properties. A study by Gomha et al. (2015) synthesized a series of thiazole derivatives, including this compound, and evaluated their anticancer activity against colon and liver carcinoma cell lines, revealing promising results, particularly for certain thiazole derivatives (Gomha et al., 2015).
Synthesis and Chemical Structure
Several studies have focused on the synthesis and structural analysis of thiazol-2-amine derivatives. For instance, Volovenko et al. (2001) reported on the synthesis of 5-amino-1-aryl-4-(4-aryl-1,3-thiazol-2-yl)-2,3-dihydro-1H-pyrrol-3-ones, which are structurally related to known antiischemic drugs (Volovenko et al., 2001). Additionally, Idhayadhulla et al. (2010) characterized a new compound related to thiazol-2-amine, contributing to the understanding of its chemical structure (Idhayadhulla et al., 2010).
Quantum Chemical Analysis
Bhatia et al. (2013) performed a quantum chemical analysis on a class of compounds including N-(pyridin-2-yl)thiazol-2-amine, which showed competitive isomeric structures and unique electronic properties. This analysis aids in understanding the electron distribution and tautomeric preferences of these compounds (Bhatia et al., 2013).
Corrosion Inhibition
The compound has also been investigated for its potential as a corrosion inhibitor. Farahati et al. (2020) studied the effect of 4-(pyridin-3-yl) thiazol-2-amine on copper corrosion, finding it to be an effective inhibitor in acidic solutions (Farahati et al., 2020).
Biological and Antifungal Activities
This compound derivatives have been evaluated for their biological activities, including as potential antifungal and antibacterial agents. For instance, Narayana et al. (2007) synthesized and tested several derivatives for their antifungal and antibacterial properties, demonstrating significant activity (Narayana et al., 2007).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3S/c8-7-10-6(4-11-7)5-2-1-3-9-5/h1-4,9H,(H2,8,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGOKCJXCDGJCTN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C1)C2=CSC(=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
189011-25-4 |
Source
|
Record name | 4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.